2-((5-(4-Ethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(2-methylpiperidin-1-yl)ethanone

• IUPAC Name: 2-[[5-(4-ethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(2-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C18H23N3O3S/c1-3-23-15-9-7-14(8-10-15)17-19-20-18(24-17)25-12-16(22)21-11-5-4-6-13(21)2/h7-10,13H,3-6,11-12H2,1-2H3
• InChI Key: RNZNWWNGLMPJOA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(O2)SCC(=O)N3CCCCC3C
• Molecular Formula: C18H23N3O3S
• Molecular Weight: 361.5 g/mol
• CAS No.: 850937-25-6

Description

2-((5-(4-Ethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(2-methylpiperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C18H23N3O3S and its molecular weight is 361.46. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Research on derivatives of thiazoles and oxadiazoles, such as the mentioned compound, has shown promising antimicrobial properties. Studies have highlighted the synthesis of these compounds to investigate their in vitro antimicrobial activity against various bacterial and fungal isolates. For example, Wardkhan et al. (2008) explored the antimicrobial activities of newly synthesized thiazole and its fused derivatives against bacterial and fungal isolates, demonstrating potential as antimicrobial agents (Wagnat W. Wardkhan et al., 2008).

Anticancer Properties

Another field of research is the development of anticancer agents. Mahmoud et al. (2021) synthesized thiazolyl(hydrazonoethyl)thiazoles through microwave-assisted synthesis, evaluating their antitumor activities against MCF-7 tumor cells. The study found promising activities of certain compounds, indicating potential applications in cancer treatment (Huda K. Mahmoud et al., 2021).

HIV-1 Inhibition

Research into HIV-1 replication inhibitors has also incorporated such compounds. Che et al. (2015) synthesized novel N-arylsulfonyl derivatives, identifying them as inhibitors of HIV-1 replication. This highlights the compound's potential role in developing new therapeutic agents for HIV (Zhiping Che et al., 2015).

Anticonvulsant Activity

The potential anticonvulsant activities of oxadiazole derivatives have been investigated. Rajak et al. (2010) designed and synthesized semicarbazones based on 1,3,4-oxadiazoles to explore their anticonvulsant activities. The study aimed to establish structure-activity relationships among the synthesized compounds, validating a pharmacophoric model for anticonvulsant activity (H. Rajak et al., 2010).